N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)benzofuran-2-carboxamide

• IUPAC Name: N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H15NO3S/c21-15(14-11-24-18-8-4-2-6-13(14)18)10-20-19(22)17-9-12-5-1-3-7-16(12)23-17/h1-9,11,15,21H,10H2,(H,20,22)
• InChI Key: YJNMUPQTNPAMMZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NCC(C3=CSC4=CC=CC=C43)O
• Molecular Formula: C19H15NO3S
• Molecular Weight: 337.4 g/mol

Description

The compound is a complex organic molecule that contains a benzofuran and a benzo[b]thiophene moiety. Benzofurans are oxygen-containing heterocyclic compounds, while benzo[b]thiophenes are sulfur-containing heterocycles.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple rings and functional groups. The exact structure would depend on the positions of these groups within the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be complex and depend on the specific conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For instance, similar compounds have shown to be solid at room temperature.

Scientific Research Applications

Oncolytic Adenovirus Modification

It has been used in the chemoselective modification of oncolytic adenoviruses, which are viruses engineered to selectively infect and kill cancer cells.

Phosphorescent Sensor Development

The compound is involved in the synthesis of phosphorescent sensors for the quantification of copper (II) ions, which is important in various fields including environmental monitoring and biochemistry.

Synthesis of CYP11B1 Inhibitors

CYP11B1 inhibitors are important for the treatment of cortisol-dependent diseases, and this compound has been used in their preparation.

Anticancer Agents

Benzothiophene derivatives have been developed and utilized as anticancer agents, showing significant potential in target therapy with minimal side effects.

Antibacterial and Antiparasitic Applications

Substituted benzofurans, including derivatives of our compound of interest, display strong antibacterial and antiparasitic activities, which are essential for developing new treatments against infectious diseases.

Future Directions

The future research directions would likely involve further exploration of the compound’s properties and potential applications. This could include studying its biological activity, optimizing its synthesis, and investigating its mechanism of action.